Cas no 2138005-25-9 (N-[2-(2-hydroxycyclohexyl)ethyl]-1-methylcyclopropane-1-carboxamide)

• Product Name: N-[2-(2-hydroxycyclohexyl)ethyl]-1-methylcyclopropane-1-carboxamide
• CAS No: 2138005-25-9
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6440360
• PubChem ID: 165465961
• Update Time: 2025-05-19

N-[2-(2-hydroxycyclohexyl)ethyl]-1-methylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-hydroxycyclohexyl)ethyl]-1-methylcyclopropane-1-carboxamide
• EN300-765040
• 2138005-25-9

• Inchi： 1S/C13H23NO2/c1-13(7-8-13)12(16)14-9-6-10-4-2-3-5-11(10)15/h10-11,15H,2-9H2,1H3,(H,14,16)
• InChI Key： WCRRNQBUPDAXOU-UHFFFAOYSA-N
• SMILES： OC1CCCCC1CCNC(C1(C)CC1)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.3Ų

Additional information on N-[2-(2-hydroxycyclohexyl)ethyl]-1-methylcyclopropane-1-carboxamide

Comprehensive Overview of N-[2-(2-hydroxycyclohexyl)ethyl]-1-methylcyclopropane-1-carboxamide (CAS No. 2138005-25-9)

N-[2-(2-hydroxycyclohexyl)ethyl]-1-methylcyclopropane-1-carboxamide (CAS No. 2138005-25-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This molecule features a cyclopropane-carboxamide core linked to a hydroxycyclohexyl moiety, making it a subject of interest for drug discovery and material science applications. Its CAS number 2138005-25-9 serves as a critical identifier for researchers and regulatory databases.

Recent trends in AI-driven drug discovery and green chemistry have amplified the relevance of compounds like N-[2-(2-hydroxycyclohexyl)ethyl]-1-methylcyclopropane-1-carboxamide. Scientists are exploring its potential as a bioactive scaffold for targeting enzymes or receptors, particularly in metabolic disorders. The compound's hydrophilic-lipophilic balance (HLB) and stereochemical complexity also make it valuable for formulation optimization studies.

From a synthetic chemistry perspective, the cyclopropane ring in this molecule offers intriguing reactivity patterns. Researchers investigating strain-release chemistry or ring-opening polymerization often cite derivatives like 1-methylcyclopropane-1-carboxamide as model systems. The hydroxycyclohexyl segment further contributes to its conformational flexibility, a hot topic in computational chemistry circles studying molecular dynamics.

Analytical characterization of CAS 2138005-25-9 typically involves advanced techniques like NMR spectroscopy (particularly ¹³C and ¹H NMR) and high-resolution mass spectrometry (HRMS). These methods confirm the presence of both the carboxamide functionality and the hydroxyl group, which are crucial for understanding its hydrogen-bonding capacity - a frequently searched term in molecular interaction studies.

In material science applications, the compound's thermal stability (often analyzed via DSC and TGA) makes it interesting for polymeric additives research. The methylcyclopropane unit may influence glass transition temperatures in polymer blends, a key parameter for researchers developing biodegradable plastics - one of today's most pressing environmental challenges.

Safety assessments of N-[2-(2-hydroxycyclohexyl)ethyl]-1-methylcyclopropane-1-carboxamide indicate it requires standard laboratory precautions. While not classified as hazardous under current regulations, proper PPE (personal protective equipment) including gloves and goggles is recommended when handling, aligning with laboratory safety protocols that dominate occupational health discussions.

The commercial availability of CAS 2138005-25-9 through specialty chemical suppliers has enabled broader research applications. Many suppliers provide certificates of analysis (CoA) detailing purity (typically ≥95% by HPLC), meeting the growing demand for well-characterized compounds in high-throughput screening platforms.

Looking forward, N-[2-(2-hydroxycyclohexyl)ethyl]-1-methylcyclopropane-1-carboxamide may find applications in medicinal chemistry as researchers explore its pharmacophore potential. The intersection of its hydrogen bond donors/acceptors with modern drug design principles could yield novel therapeutic candidates, particularly in areas like GPCR modulation - a trending topic in precision medicine research.

Environmental fate studies of such compounds are becoming increasingly important. While specific data on 2138005-25-9 remains limited, its structural features suggest potential biodegradation pathways through hydroxyl group oxidation and amide bond cleavage - subjects frequently queried in environmental chemistry databases.

For synthetic chemists, the N-[2-(2-hydroxycyclohexyl)ethyl] side chain presents interesting stereoselective synthesis challenges. Current literature suggests methods involving asymmetric hydrogenation or enzymatic resolution to access optically active forms, aligning with industry's push toward chiral synthesis techniques.

In conclusion, N-[2-(2-hydroxycyclohexyl)ethyl]-1-methylcyclopropane-1-carboxamide (CAS No. 2138005-25-9) represents a versatile compound bridging multiple scientific disciplines. Its continued study contributes to advancements in rational drug design, smart materials, and sustainable chemistry - all critical areas in contemporary scientific research and development.